Cas no 2228693-89-6 (5-(2-amino-1,1-difluoroethyl)-2-methylphenol)

• Product Name: 5-(2-amino-1,1-difluoroethyl)-2-methylphenol
• CAS No: 2228693-89-6
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6052545
• PubChem ID: 165722602
• Update Time: 2025-08-02

5-(2-amino-1,1-difluoroethyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoroethyl)-2-methylphenol
• EN300-1959170
• 2228693-89-6

• Inchi： 1S/C9H11F2NO/c1-6-2-3-7(4-8(6)13)9(10,11)5-12/h2-4,13H,5,12H2,1H3
• InChI Key： YSKYDPYBTINGLQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(2-amino-1,1-difluoroethyl)-2-methylphenol

5-(2-Amino-1,1-difluoroethyl)-2-methylphenol (CAS No. 2228693-89-6): A Comprehensive Overview

5-(2-Amino-1,1-difluoroethyl)-2-methylphenol (CAS No. 2228693-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethyl and phenolic functional groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in drug discovery and material science.

The molecular structure of 5-(2-amino-1,1-difluoroethyl)-2-methylphenol features an aromatic phenol ring substituted with a methyl group and a 2-amino-1,1-difluoroethyl side chain. This combination of functional groups contributes to its distinct chemical behavior, including solubility in polar solvents and reactivity towards electrophilic and nucleophilic agents. The presence of fluorine atoms enhances its metabolic stability, making it a promising candidate for medicinal chemistry applications.

In recent years, the demand for fluorinated organic compounds like 5-(2-amino-1,1-difluoroethyl)-2-methylphenol has surged due to their role in the development of novel therapeutics. Fluorine incorporation is a common strategy in drug design to improve bioavailability and binding affinity. This compound's amino and phenolic groups also offer versatile sites for further chemical modifications, enabling the creation of derivatives with tailored properties.

Beyond pharmaceuticals, 5-(2-amino-1,1-difluoroethyl)-2-methylphenol has potential applications in agrochemicals. Its structural features may contribute to the development of new pesticides or herbicides with enhanced efficacy and environmental safety. The difluoroethyl moiety, in particular, is known to influence the biological activity of such compounds, making it a key area of investigation for researchers.

The synthesis of 5-(2-amino-1,1-difluoroethyl)-2-methylphenol typically involves multi-step organic reactions, including fluorination and amination processes. Optimizing these synthetic routes is a focus for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted explorations into more sustainable methods for producing this compound, aligning with global trends towards environmentally friendly manufacturing practices.

Analytical characterization of 5-(2-amino-1,1-difluoroethyl)-2-methylphenol employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for research and industrial applications. The growing availability of high-purity samples has facilitated broader studies into its properties and potential uses.

Market trends indicate rising interest in specialty chemicals like 5-(2-amino-1,1-difluoroethyl)-2-methylphenol, driven by the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research demands. Its unique structure positions it as a valuable building block for innovative products in these industries.

Safety and handling of 5-(2-amino-1,1-difluoroethyl)-2-methylphenol require standard laboratory precautions. While not classified as highly hazardous, proper storage and handling procedures should be followed to ensure safe usage. Material safety data sheets (MSDS) provide detailed guidelines for researchers working with this compound.

Future research directions for 5-(2-amino-1,1-difluoroethyl)-2-methylphenol may explore its biological activities, potential as a pharmaceutical intermediate, or applications in materials science. The compound's versatility makes it a subject of ongoing investigation, with new findings regularly contributing to the scientific literature.

For researchers seeking 5-(2-amino-1,1-difluoroethyl)-2-methylphenol suppliers or CAS 2228693-89-6 manufacturers, numerous specialty chemical providers offer this compound in various quantities. Quality assurance and technical support are important considerations when sourcing this material for research or development purposes.

In conclusion, 5-(2-amino-1,1-difluoroethyl)-2-methylphenol represents an important compound in modern chemical research. Its unique structural features and potential applications across multiple industries make it a valuable subject for continued study and development. As research progresses, new insights into this compound's properties and uses are likely to emerge, further solidifying its role in advanced chemical applications.